3-[(3-Fluorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione

• IUPAC Name: 3-[(3-fluorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione
• InChI: InChI=1S/C17H15FN2O2/c18-13-6-4-5-12(9-13)11-19-15-10-16(21)20(17(15)22)14-7-2-1-3-8-14/h1-9,15,19H,10-11H2
• InChI Key: RWCVIEKOQXAZOJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=CC=C2)NCC3=CC(=CC=C3)F
• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol

Description

3-[(3-Fluorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione is a complex organic compound with a unique structure that includes a fluorophenyl group, a methylamino group, and a pyrrolidine-2,5-dione core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-Fluorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione typically involves multi-step organic reactions. One common method includes the reaction of 3-fluorobenzylamine with phthalic anhydride under controlled conditions to form the desired product. The reaction is usually carried out in an organic solvent such as toluene or dichloromethane, with the addition of a base like triethylamine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[(3-Fluorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with various nucleophiles replacing the fluorine atom.

Scientific Research Applications

3-[(3-Fluorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-[(3-Fluorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-[(3-Chlorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione
• 3-[(3-Bromophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione
• 3-[(3-Methylphenyl)methylamino]-1-phenylpyrrolidine-2,5-dione

Uniqueness

3-[(3-Fluorophenyl)methylamino]-1-phenylpyrrolidine-2,5-dione is unique due to the presence of the fluorine atom in the phenyl ring, which can significantly influence its chemical reactivity and biological activity. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it distinct from its analogs with different substituents.